Cas no 1286274-86-9 (1-(2-Nitrophenyl)piperidin-4-amine hydrochloride)

• Product Name: 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride
• CAS No: 1286274-86-9
• MF: C₁₁H₁₆ClN₃O₂
• MW: 257.716641426086
• MDL: MFCD13461787
• CID: 4692873
• Update Time: 2025-05-21

1-(2-Nitrophenyl)piperidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride
• T3391

• MDL： MFCD13461787
• Inchi： 1S/C11H15N3O2.ClH/c12-9-5-7-13(8-6-9)10-3-1-2-4-11(10)14(15)16;/h1-4,9H,5-8,12H2;1H
• InChI Key： WKXGCQCWMCCFNH-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC=CC=1N1CCC(CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 246
• Topological Polar Surface Area: 75.1

1-(2-Nitrophenyl)piperidin-4-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride

1-(2-Nitrophenyl)piperidin-4-amine hydrochloride: A Comprehensive Overview

1-(2-Nitrophenyl)piperidin-4-amine hydrochloride, also known by its CAS number CAS No. 1286274-86-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a piperidine ring, a six-membered saturated ring with one nitrogen atom, substituted at the 4-position with an amino group and at the 1-position with a nitrophenyl group. The hydrochloride salt form indicates that the compound exists as a zwitterion, which is common for compounds with both basic and acidic functionalities.

The synthesis of 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution, reduction, and acid-base neutralization. Recent advancements in synthetic methodologies have allowed for more efficient and scalable production of this compound. Researchers have explored various routes, such as the use of microwave-assisted synthesis and catalytic hydrogenation, to optimize the synthesis process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for further studies.

One of the most promising aspects of 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride lies in its pharmacological properties. Preclinical studies have demonstrated its potential as a modulator of certain receptor systems, particularly those involved in pain perception and neurodegenerative diseases. The nitrophenyl group is known to confer electron-withdrawing effects, which can influence the compound's interaction with biological targets. Recent research has focused on understanding the structure-activity relationships (SARs) of this compound, aiming to identify key structural features that contribute to its bioactivity.

In addition to its pharmacological applications, 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride has shown potential in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. This property opens up possibilities for applications in catalysis, sensing, and drug delivery systems. Furthermore, the compound's stability under various conditions makes it suitable for use in diverse chemical environments.

The environmental impact of 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride is another area of growing interest. As regulatory agencies increasingly emphasize green chemistry principles, researchers are exploring ways to minimize the ecological footprint of this compound throughout its lifecycle. Studies have been conducted on its biodegradability and toxicity profiles, with encouraging results suggesting that it poses minimal risk to aquatic ecosystems when used responsibly.

In conclusion, 1-(2-Nitrophenyl)piperidin-4-amine hydrochloride, CAS No. 1286274-86-9, represents a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure, coupled with advancements in synthetic methods and pharmacological insights, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.